Cas no 245524-93-0 (4,6-Dinitro-1H-indole)

4,6-Dinitro-1H-indole Properties

Names and Identifiers

• 4,6-Dinitro-1H-indole
• 1H-Indole, 4,6-dinitro-
• 4,6-DINITRO INDOLE
• 1H-Indole,4,6-dinitro
• 4,6-dinitrobenzazole
• 4,6-dinitroindole
• SR-01000090471-1
• DTXSID20404965
• 4, 6-dinitro-1H-indole
• Oprea1_841928
• FT-0768630
• 245524-93-0
• AKOS001749278
• CS-0336239
• SCHEMBL8487610
• SR-01000090471
• +Expand

• MDL： MFCD01819903
• InChIKey： ZDIBNKJWLUKNHH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5N3O4/c12-10(13)5-3-7-6(1-2-9-7)8(4-5)11(14)15/h1-4,9H
• SMILES： C1=CNC2=C1C(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.02800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 207.02800565g/mol
• Heavy Atom Count: 15
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• LogP: 3.03070
• PSA: 107.43000